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Compound of Interest

Compound Name: SKF-82958 hydrobromide

CAS No.: 74115-01-8

Cat. No.: B1668789

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the administration of SKF-82958
hydrobromide, focusing on methodologies that minimize experimental stress and ensure data

integrity.

Frequently Asked Questions (FAQs)
Q1: What is SKF-82958 hydrobromide and what is its primary mechanism of action?

A1: SKF-82958 hydrobromide is a potent and selective full agonist for the dopamine D1-like

receptors (D1 and D5).[1][2] Its primary mechanism of action involves binding to and activating

D1 receptors, which are coupled to the Gs/olf G-protein. This activation stimulates adenylyl

cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels and subsequent

activation of protein kinase A (PKA).[3][4] This signaling cascade modulates the activity of

various downstream targets, influencing neuronal excitability and gene expression.

Q2: What are the recommended storage conditions for SKF-82958 hydrobromide powder and

solutions?
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A2: For long-term stability, the lyophilized powder should be stored at -20°C, desiccated. In its

powdered form, it is stable for up to 36 months. Once dissolved, the solution should be

aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C, where it should be used

within one month to maintain potency. For in-vivo experiments, it is highly recommended to

prepare fresh solutions on the day of use.[2]

Q3: Can SKF-82958 hydrobromide be administered orally?

A3: While intraperitoneal (i.p.) and subcutaneous (s.c.) injections are the most commonly

documented routes of administration in preclinical research, oral administration may be

possible but requires specific formulation to ensure bioavailability. For stress-sensitive

experiments, consider alternative, less invasive methods if validated for your research goals.

Troubleshooting Guide
Issue 1: Inconsistent or unexpected behavioral responses in rodents.

Possible Cause 1: Animal Stress. Stress from handling and injection can significantly alter

behavioral outcomes and dopamine system activity.

Solution: Implement a rigorous acclimatization and handling protocol for several days prior

to the experiment. Utilize low-stress injection techniques as detailed in the Experimental

Protocols section. Ensure the experimental environment is quiet and consistent.

Possible Cause 2: Incorrect Dosing. The behavioral effects of SKF-82958 can be dose-

dependent, with higher doses not necessarily producing a greater effect and sometimes

leading to a decrease in response rate.[1]

Solution: Perform a dose-response study to determine the optimal dose for your specific

experimental paradigm and animal strain. Review literature for doses used in similar

studies.

Possible Cause 3: Vehicle-Related Issues. The vehicle used to dissolve the compound may

have its own behavioral effects or cause irritation at the injection site, leading to stress.

Solution: Always run a vehicle-only control group. If irritation is observed, consider

alternative, well-tolerated vehicle formulations (see Table 2).
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Issue 2: Precipitation of SKF-82958 hydrobromide in solution.

Possible Cause 1: Low Solubility. SKF-82958 hydrobromide has limited solubility in

aqueous solutions.

Solution: Prepare solutions fresh on the day of use. Gentle warming and sonication can

aid dissolution. For in vivo use, a multi-component solvent system is often necessary (see

Table 2).

Possible Cause 2: Incorrect pH. The pH of the solution can affect the solubility of the

compound.

Solution: Ensure the pH of your final solution is within a physiologically acceptable range

(typically 4.5-8.0 for injections) that also maintains the compound's stability and solubility.

[5]

Issue 3: Signs of distress in animals post-injection (e.g., excessive grooming, freezing,

vocalization).

Possible Cause 1: Injection Site Pain or Irritation. The compound or vehicle may be causing

local discomfort.

Solution: Ensure the injection volume is appropriate for the size of the animal (see Table

3). Administer the solution at room or body temperature.[6] If using subcutaneous

administration, rotate injection sites.[7]

Possible Cause 2: Pharmacological Effects. As a dopamine agonist, SKF-82958 can induce

significant changes in motor activity, such as increased locomotion and rearing, which may

be misinterpreted as distress.[8] It has also been shown to disrupt prepulse inhibition in

mice.[9]

Solution: Carefully observe and score behaviors to differentiate between expected

pharmacological effects and signs of pain or distress. Videotape sessions for later, blinded

analysis. Run pilot studies to characterize the behavioral profile of the drug at different

doses in your specific animal model.

Data Presentation
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Table 1: Physicochemical and Pharmacological Properties of SKF-82958 Hydrobromide

Property Value Reference

Molecular Formula C₁₉H₂₁BrClNO₂ [1]

Molecular Weight 410.73 g/mol [1]

Agonist Target
Dopamine D1-like Receptors

(D1/D5)
[1]

K₀.₅ for D1 Receptor 4 nM [2]

K₀.₅ for D2 Receptor 73 nM [2]

EC₅₀ (adenylate cyclase

activity)
491 nM [2]

Table 2: Recommended Vehicle Formulations for In Vivo Administration

Route
Vehicle
Composition

Solubility Notes Reference

Intraperitoneal

(i.p.) /

Subcutaneous

(s.c.)

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 2.5 mg/mL

Prepare by

adding each

solvent

sequentially.

Recommended

to prepare fresh

daily.

[1]

Intraperitoneal

(i.p.) /

Subcutaneous

(s.c.)

10% DMSO,

90% (20% SBE-

β-CD in saline)

≥ 2.5 mg/mL

SBE-β-CD can

improve solubility

and reduce

irritation.

[1]

Intraperitoneal

(i.p.) /

Subcutaneous

(s.c.)

10% DMSO,

90% corn oil
≥ 2.5 mg/mL

Suitable for a

lipophilic

suspension.

[1]
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Table 3: Recommended Injection Volumes and Needle Sizes for Rodents

Species Route Max Volume Needle Gauge Reference

Mouse
Subcutaneous

(s.c.)
5-10 mL/kg 25-30 G [6]

Mouse
Intraperitoneal

(i.p.)
< 10 mL/kg 25-27 G

Rat
Subcutaneous

(s.c.)
5-10 mL/kg 23-25 G [5]

Rat
Intraperitoneal

(i.p.)
< 10 mL/kg 23-25 G

Experimental Protocols
Protocol 1: Low-Stress Subcutaneous (s.c.) Injection in Rodents

This protocol is designed to minimize animal stress during subcutaneous administration.

Habituation: For at least 3-5 days prior to the experiment, handle each animal for 5-10

minutes daily. This should include simulating the restraint and injection procedure without

actually performing the injection.

Solution Preparation: Prepare the SKF-82958 hydrobromide solution in the desired vehicle

on the day of the experiment. Warm the solution to room or body temperature to minimize

discomfort.[6]

Animal Restraint:

Mice: Gently lift the mouse by the base of the tail and allow it to grasp a surface (e.g.,

cage lid). Gently but firmly scruff the loose skin over the shoulders using your non-

dominant thumb and forefinger.

Rats: A two-person technique is often less stressful. One person restrains the rat by gently

wrapping it in a soft towel, while the other performs the injection. Alternatively, for a one-
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person technique, gently restrain the rat against your body, securing the head and

shoulders.

Injection Procedure:

Create a "tent" of skin over the scruff or flank area.

Insert a new, sterile needle (bevel up) into the base of the skin tent at a shallow angle.[6]

Be careful not to pass the needle through to the other side.

Gently pull back on the plunger to ensure the needle is not in a blood vessel (you should

see negative pressure). If blood appears, withdraw the needle and try a new site.[6]

Inject the solution at a steady, moderate pace.

Withdraw the needle and gently apply pressure to the injection site with a sterile gauze for

a moment if needed.

Post-Injection Monitoring: Immediately return the animal to its home cage. Observe the

animal for at least 15 minutes for any signs of adverse reactions or distress.
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Experimental Workflow for Low-Stress SKF-82958 Administration

Pre-Experiment Phase

Day of Experiment
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Animal Habituation
(3-5 days of gentle handling)

Prepare Fresh Solution
(Warm to room temperature)

Leads to

Dose-Response Pilot Study
(Determine optimal dose)

Informs

Low-Stress Restraint

Subcutaneous Injection
(New needle, proper technique)

Post-Injection Monitoring
(Observe for adverse effects)

Behavioral Data Scoring
(Blinded analysis if possible)

Statistical Analysis
(Include vehicle controls)

Click to download full resolution via product page

Caption: Workflow for minimizing stress during SKF-82958 administration.
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Caption: Simplified Dopamine D1 receptor signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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